1-(1H-indol-3-yl)-3-(1-phenylethyl)urea

• IUPAC Name: 1-(1H-indol-3-yl)-3-(1-phenylethyl)urea
• InChI: InChI=1S/C17H17N3O/c1-12(13-7-3-2-4-8-13)19-17(21)20-16-11-18-15-10-6-5-9-14(15)16/h2-12,18H,1H3,(H2,19,20,21)
• InChI Key: CDOWGOVNEAROPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)NC2=CNC3=CC=CC=C32
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized, including the reactants, catalysts, temperature, pressure, and other relevant factors.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity, the conditions under which it reacts, the products it forms, and so on.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like acidity, basicity, reactivity, etc.).

Scientific Research Applications

Organic Synthesis and Catalysis

• highlight its use in Rh(III)-catalyzed coupling reactions with phenylhydrazines, leading to diverse 1H-indazoles. This method provides a new pathway for indazole synthesis.
• .

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve studying how it interacts with biological systems, like what receptors it binds to, what biological pathways it affects, and so on.

Future Directions

This involves discussing potential future research directions, like new synthetic methods, new reactions, new applications, and so on.